Cas no 2225144-99-8 (1-methylimidazo1,5-apyridine-7-carboxylic acid hydrochloride)

• Product Name: 1-methylimidazo1,5-apyridine-7-carboxylic acid hydrochloride
• CAS No: 2225144-99-8
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 5154910
• PubChem ID: 137964297
• Update Time: 2025-10-28

1-methylimidazo1,5-apyridine-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride
• 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid;hydrochloride
• starbld0045993
• 1-methylimidazo1,5-apyridine-7-carboxylic acid hydrochloride

• Inchi： 1S/C9H8N2O2.ClH/c1-6-8-4-7(9(12)13)2-3-11(8)5-10-6;/h2-5H,1H3,(H,12,13);1H
• InChI Key： NZJMCXVLTPCJIY-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CN2C=NC(C)=C2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 54.6

Additional information on 1-methylimidazo1,5-apyridine-7-carboxylic acid hydrochloride

1-Methylimidazo[1,5-a]pyridine-7-carboxylic Acid Hydrochloride: A Comprehensive Overview

1-Methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride (CAS No. 2225144-99-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and biochemical research. This imidazo[1,5-a]pyridine derivative exhibits unique structural features that make it valuable for drug discovery and material science applications. With the increasing demand for novel heterocyclic scaffolds in medicinal chemistry, compounds like 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid HCl are becoming essential building blocks for researchers worldwide.

The molecular structure of 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride combines an imidazole ring fused with a pyridine system, creating a rigid bicyclic framework. This imidazo[1,5-a]pyridine core demonstrates excellent stability and offers multiple sites for functionalization, making it particularly interesting for structure-activity relationship studies. The hydrochloride salt form (CAS 2225144-99-8) enhances the compound's solubility in aqueous systems, which is crucial for biological testing and formulation development.

Recent studies highlight the potential of 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride in developing kinase inhibitors and other therapeutic agents. The compound's imidazo[1,5-a]pyridine scaffold has shown promising interactions with various biological targets, particularly in neurological and inflammatory pathways. Researchers are investigating its potential as a precursor for PET radiotracers, given the increasing demand for novel imaging agents in diagnostic medicine.

The synthesis of 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid HCl typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient routes to this imidazo[1,5-a]pyridine derivative that minimize waste and improve yields. The compound's purity is critical for pharmaceutical applications, requiring rigorous analytical characterization using HPLC, NMR, and mass spectrometry techniques.

In material science, 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride (CAS 2225144-99-8) has shown potential as a ligand for metal-organic frameworks (MOFs) and coordination polymers. The imidazo[1,5-a]pyridine carboxylic acid moiety can coordinate with various metal ions, creating materials with interesting luminescent or catalytic properties. These applications align with current trends in sustainable material development and energy storage solutions.

The pharmaceutical industry's growing interest in imidazo[1,5-a]pyridine derivatives has increased demand for high-quality 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid HCl. Suppliers now offer this compound in various quantities, from milligram-scale for research screening to kilogram quantities for process development. Proper storage conditions (typically 2-8°C in a dry environment) are essential to maintain the stability of this imidazo[1,5-a]pyridine carboxylic acid hydrochloride salt.

Analytical characterization of 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride reveals important physicochemical properties. The compound typically appears as a white to off-white crystalline powder with good thermal stability. Its solubility profile shows preferential dissolution in polar solvents, with the hydrochloride salt form (CAS 2225144-99-8) significantly improving water solubility compared to the free acid form.

Recent patent literature demonstrates the versatility of 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid HCl as a synthetic intermediate. Several applications describe its use in preparing bioactive molecules targeting protein-protein interactions, an emerging area in drug discovery. The compound's imidazo[1,5-a]pyridine core provides an excellent platform for structure-based drug design, particularly for targets requiring flat, aromatic recognition elements.

Quality control standards for 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride have become more stringent as its pharmaceutical applications expand. Current specifications typically require ≥98% purity by HPLC, with strict limits on residual solvents and heavy metals. Advanced analytical techniques like LC-MS and chiral HPLC are increasingly employed to characterize this imidazo[1,5-a]pyridine derivative, especially for applications in asymmetric synthesis.

The future outlook for 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride (CAS 2225144-99-8) appears promising, with research expanding into new therapeutic areas and material applications. As the scientific community continues to explore the potential of imidazo[1,5-a]pyridine scaffolds, this particular derivative is likely to play an increasingly important role in both academic research and industrial applications. Ongoing studies are investigating its potential in developing novel antimicrobial agents and as a component in advanced electronic materials.

For researchers working with 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid HCl, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, good laboratory practices recommend careful handling of all chemical substances. The compound's Material Safety Data Sheet (MSDS) provides detailed information about its safe use and storage requirements.

The commercial availability of 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride has improved significantly in recent years, with multiple suppliers offering this imidazo[1,5-a]pyridine derivative in various packaging options. Pricing typically reflects the compound's purity grade and batch size, with custom synthesis services available for specific isotopic or structural variants. Researchers should verify certificates of analysis when sourcing this material for critical applications.

In conclusion, 1-methylimidazo[1,5-a]pyridine-7-carboxylic acid hydrochloride (CAS 2225144-99-8) represents an important building block in modern chemical research. Its unique imidazo[1,5-a]pyridine structure offers diverse possibilities for pharmaceutical development and material science applications. As research into heterocyclic compounds continues to advance, this particular derivative is poised to contribute significantly to innovations in multiple scientific disciplines.